Cas no 497839-05-1 (Propanoic acid, 2-(phenylmethoxy)-, 1-carboxyethyl ester)

Propanoic acid, 2-(phenylmethoxy)-, 1-carboxyethyl ester structure
497839-05-1 structure
Product Name:Propanoic acid, 2-(phenylmethoxy)-, 1-carboxyethyl ester
CAS No:497839-05-1
MF:C13H16O5
MW:252.263144493103
CID:1529609
PubChem ID:70039273
Update Time:2025-04-21

Propanoic acid, 2-(phenylmethoxy)-, 1-carboxyethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 2-(phenylmethoxy)-, 1-carboxyethyl ester
    • 2-(2-phenylmethoxypropanoyloxy)propanoic acid
    • 2-{[2-(Benzyloxy)propanoyl]oxy}propanoic acid
    • 497839-05-1
    • SCHEMBL7261708
    • DTXSID20741640
    • Inchi: 1S/C13H16O5/c1-9(12(14)15)18-13(16)10(2)17-8-11-6-4-3-5-7-11/h3-7,9-10H,8H2,1-2H3,(H,14,15)
    • InChI Key: IPKTURVUFCJNHB-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C(C)C(=O)OC(C(=O)O)C

Computed Properties

  • Exact Mass: 252.09978
  • Monoisotopic Mass: 252.09977361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 72.8Ų

Experimental Properties

  • PSA: 72.83
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